Cas no 586333-01-9 (2-(4-Chlorophenyl)-N-(3-methoxybenzyl)ethanamine)

• Product Name: 2-(4-Chlorophenyl)-N-(3-methoxybenzyl)ethanamine
• CAS No: 586333-01-9
• MF: C₁₆H₁₈ClNO
• MW: 275.773223400116
• CID: 1085536
• PubChem ID: 2063780
• Update Time: 2025-10-28

2-(4-Chlorophenyl)-N-(3-methoxybenzyl)ethanamine Chemical and Physical Properties

Names and Identifiers

• 2-(4-Chlorophenyl)-N-(3-methoxybenzyl)ethanamine
• 2-(4-chlorophenyl)-N-(3-methoxybenzyl)ethanamine(SALTDATA: HBr)
• 2-(4-chlorophenyl)-N-[(3-methoxyphenyl)methyl]ethanamine
• AC1M152O
• AG-G-07620
• CTK5A8625
• MolPort-002-116-104
• STK145703
• NCGC00322608-01
• CHEMBRDG-BB 5529793
• AKOS002625466
• AB01227306-03
• SR-01000211572
• N-(4-CHLOROPHENETHYL)-N-(3-METHOXYBENZYL)AMINE
• [2-(4-chlorophenyl)ethyl][(3-methoxyphenyl)methyl]amine
• 586333-01-9
• DTXSID70366342
• SR-01000211572-1

• Inchi： 1S/C16H18ClNO/c1-19-16-4-2-3-14(11-16)12-18-10-9-13-5-7-15(17)8-6-13/h2-8,11,18H,9-10,12H2,1H3
• InChI Key： ZZPGADKRRFCILJ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CCNCC1C=CC=C(C=1)OC

Computed Properties

• Exact Mass: 275.10800
• Monoisotopic Mass: 275.1076919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 21.3Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 395.4±27.0 °C at 760 mmHg
• Flash Point: 192.9±23.7 °C
• PSA: 21.26000
• LogP: 4.07180
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

2-(4-Chlorophenyl)-N-(3-methoxybenzyl)ethanamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-(4-Chlorophenyl)-N-(3-methoxybenzyl)ethanamine

2-(4-Chlorophenyl)-N-(3-methoxybenzyl)ethanamine

The compound 2-(4-Chlorophenyl)-N-(3-methoxybenzyl)ethanamine, identified by the CAS number 586333-01-9, is a versatile organic molecule with significant applications in various fields, particularly in pharmaceutical research and chemical synthesis. This compound is characterized by its unique structure, which combines a chlorophenyl group with a methoxybenzyl substituent, making it a valuable building block in the development of bioactive molecules.

Recent studies have highlighted the potential of this compound in the design of novel therapeutic agents. Its structure allows for extensive functionalization, enabling researchers to explore its role in drug discovery. For instance, the presence of the chlorophenyl group introduces electronic effects that can influence the compound's reactivity and bioavailability. Similarly, the methoxybenzyl substituent enhances solubility and stability, making it an attractive candidate for drug delivery systems.

In terms of synthesis, 2-(4-Chlorophenyl)-N-(3-methoxybenzyl)ethanamine can be prepared through various routes, including nucleophilic substitution and coupling reactions. These methods have been optimized to ensure high yields and purity, which are critical for its use in downstream applications. The compound's ability to undergo further modifications has made it a cornerstone in medicinal chemistry, where it serves as a precursor for more complex molecules with enhanced pharmacological properties.

The latest research has also focused on the biological activity of this compound. Preclinical studies suggest that it exhibits promising anti-inflammatory and antioxidant properties, which could be harnessed for the treatment of chronic diseases such as neurodegenerative disorders and cardiovascular conditions. Additionally, its ability to modulate enzyme activity has opened new avenues for its application in enzyme inhibition studies.

From an industrial perspective, the production of 2-(4-Chlorophenyl)-N-(3-methoxybenzyl)ethanamine has been scaled up to meet the growing demand from pharmaceutical companies. Its compatibility with various synthetic protocols ensures that it can be integrated into existing manufacturing processes without significant modifications. Furthermore, its stability under standard storage conditions makes it a reliable component in chemical libraries used for high-throughput screening.

In conclusion, 2-(4-Chlorophenyl)-N-(3-methoxybenzyl)ethanamine (CAS No: 586333-01-9) stands out as a critical molecule in contemporary chemical research. Its structural versatility, combined with recent advancements in synthetic methodologies and biological applications, positions it as a key player in the development of innovative therapeutic agents. As research continues to uncover its full potential, this compound is poised to make significant contributions to the field of medicinal chemistry and beyond.